2-[(2-{[(5-Phenylfuran-2-yl)methyl]amino}ethyl)amino]ethanol

• Molecular Formula: C15H20N2O2
• Molecular Weight: 260.33 g/mol
• IUPAC Name: 2-[2-[(5-phenylfuran-2-yl)methylamino]ethylamino]ethanol
• InChI: InChI=1S/C15H20N2O2/c18-11-10-16-8-9-17-12-14-6-7-15(19-14)13-4-2-1-3-5-13/h1-7,16-18H,8-12H2
• InChI Key: XWMBGCUVHDFRMV-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)C2=CC=C(O2)CNCCNCCO

Description

2-[(2-{[(5-Phenylfuran-2-yl)methyl]amino}ethyl)amino]ethanol, also known as Fura-2, is a fluorescent dye used in scientific research to measure intracellular calcium levels in cells. This molecule has been extensively studied for its ability to detect changes in calcium levels, which play a critical role in many physiological processes.

Mechanism of Action

2-[(2-{[(5-Phenylfuran-2-yl)methyl]amino}ethyl)amino]ethanol works by binding to calcium ions in the cytoplasm of cells, causing a change in its fluorescent properties. When excited with light at a specific wavelength, 2-[(2-{[(5-Phenylfuran-2-yl)methyl]amino}ethyl)amino]ethanol emits light at a different wavelength, which can be detected and quantified using specialized equipment. The amount of light emitted is proportional to the amount of calcium present in the cell, allowing researchers to measure changes in calcium levels over time.
Biochemical and Physiological Effects:
Calcium signaling is involved in a wide range of physiological processes, including muscle contraction, neurotransmitter release, and gene expression. 2-[(2-{[(5-Phenylfuran-2-yl)methyl]amino}ethyl)amino]ethanol has been used to study the role of calcium signaling in these processes, as well as in cell proliferation, differentiation, and apoptosis.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[(2-{[(5-Phenylfuran-2-yl)methyl]amino}ethyl)amino]ethanol is its high sensitivity and specificity for calcium ions, allowing for accurate measurements of intracellular calcium levels. However, 2-[(2-{[(5-Phenylfuran-2-yl)methyl]amino}ethyl)amino]ethanol is not suitable for all types of experiments, as it requires specialized equipment and expertise to use effectively. Additionally, 2-[(2-{[(5-Phenylfuran-2-yl)methyl]amino}ethyl)amino]ethanol is not ideal for long-term imaging experiments, as it can be toxic to cells at high concentrations.

Future Directions

There are many potential future directions for research involving 2-[(2-{[(5-Phenylfuran-2-yl)methyl]amino}ethyl)amino]ethanol, including the development of new methods for loading the dye into cells, the use of 2-[(2-{[(5-Phenylfuran-2-yl)methyl]amino}ethyl)amino]ethanol in combination with other fluorescent dyes to study multiple signaling pathways simultaneously, and the development of new imaging techniques to improve the spatial and temporal resolution of calcium imaging experiments. Additionally, 2-[(2-{[(5-Phenylfuran-2-yl)methyl]amino}ethyl)amino]ethanol may be useful for studying calcium signaling in disease states, such as cancer and neurodegenerative disorders.

Synthesis Methods

The synthesis of 2-[(2-{[(5-Phenylfuran-2-yl)methyl]amino}ethyl)amino]ethanol involves several steps, including the reaction of 5-phenylfuran-2-carboxaldehyde with ethylenediamine to form the Schiff base intermediate. This intermediate is then reduced with sodium borohydride to form the amine compound, which is subsequently reacted with 2-chloroethanol to produce the final product.

Scientific Research Applications

2-[(2-{[(5-Phenylfuran-2-yl)methyl]amino}ethyl)amino]ethanol has been widely used in scientific research to study intracellular calcium signaling in a variety of cell types, including neurons, muscle cells, and immune cells. This molecule is particularly useful for studying calcium dynamics in live cells, as it can be loaded into cells using a variety of methods, including microinjection, electroporation, and membrane permeabilization.